![molecular formula C12H10F6O3 B7891735 Ethyl 2-[3,5-bis(trifluoromethyl)phenoxy]acetate](/img/structure/B7891735.png)
Ethyl 2-[3,5-bis(trifluoromethyl)phenoxy]acetate
Cat. No. B7891735
M. Wt: 316.20 g/mol
InChI Key: AOCYNFHGXQOVRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04416687
Procedure details
To a stirred solution containing 11.5 g (0.05 mole) of 3,5-ditrifluoromethylphenol, 3.3 g (0.05 mole) of 85% potassium hydroxide, 200 ml of N,N-dimethylformamide and 10 ml of water, 0.055 mole of ethyl bromoacetate was added in one portion. The stirred reaction mixture was heated at 80°-90° C. for 46 hours. After cooling 25° C., 500 ml of water and 500 ml of ethyl ether were added; and stirring was continued for 15 minutes. The separated ether layer was washed with water until neutral to litmus and dried over sodium sulfate. The ether was removed in vacuo at a maximum temperature of 80°-90° C. at 1-2 mm of Hg. A product was obtained with ND25 of 1.4226 with a yield of 85%.
Yield
85%
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:6]([C:7]([F:10])([F:9])[F:8])=[CH:5][C:4]([OH:11])=[CH:3][C:2]=1[C:12]([F:15])([F:14])[F:13].[OH-].[K+].CN(C)C=O.Br[CH2:24][C:25]([O:27][CH2:28][CH3:29])=[O:26]>C(OCC)C.O>[F:15][C:12]([F:13])([F:14])[C:2]1[CH:3]=[C:4]([CH:5]=[C:6]([C:7]([F:9])([F:8])[F:10])[CH:1]=1)[O:11][CH2:24][C:25]([O:27][CH2:28][CH3:29])=[O:26] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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11.5 g
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Type
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reactant
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Smiles
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C1=C(C=C(C=C1C(F)(F)F)O)C(F)(F)F
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Name
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Quantity
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3.3 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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Quantity
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0.055 mol
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Type
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reactant
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Smiles
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BrCC(=O)OCC
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
|
O
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Step Two
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Stirring
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Type
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CUSTOM
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Details
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and stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added in one portion
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CUSTOM
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Type
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CUSTOM
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Details
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The stirred reaction mixture
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated at 80°-90° C. for 46 hours
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Duration
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46 h
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WASH
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Type
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WASH
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Details
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The separated ether layer was washed with water until neutral to litmus and
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The ether was removed in vacuo at a maximum temperature of 80°-90° C. at 1-2 mm of Hg
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CUSTOM
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Type
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CUSTOM
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|
Details
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A product was obtained with ND25 of 1.4226 with a yield of 85%
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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Smiles
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FC(C=1C=C(OCC(=O)OCC)C=C(C1)C(F)(F)F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 85% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
